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Compound of Interest

Compound Name: Pirisudanol dimaleate

Cat. No.: B1241568

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

Pirisudanol dimaleate is a nootropic agent, chemically identified as the dimaleate salt of
Pirisudanol. Pirisudanol itself is an ester of pyridoxine (a form of vitamin B6) and deanol
(dimethylaminoethanol).

IUPAC Name: bis((Z)-but-2-enedioic acid);1-O-[2-(dimethylamino)ethyl] 4-O-[[5-hydroxy-4-
(hydroxymethyl)-6-methyl-3-pyridinylimethyl] butanedioate[1]

Physicochemical Properties

A summary of the available physicochemical data for Pirisudanol dimaleate is presented
below. Currently, comprehensive experimental data on properties such as melting point,
solubility, pKa, and logP are not readily available in the public domain. The data presented are
computationally derived.

Property Value Source

Molecular Formula C24H32N2014 PubChem[1]
Molecular Weight 572.5 g/mol PubChem[1]
Exact Mass 572.18535370 Da PubChem[1]
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Pharmacological Profile

Pirisudanol is classified as a nootropic agent and is indicated for the treatment of cognitive
impairments, particularly those associated with aging and neurodegenerative conditions.[2]
While specific quantitative pharmacological data such as receptor binding affinities (Ki) or half-
maximal inhibitory concentrations (IC50) for Pirisudanol dimaleate are not extensively
documented in publicly available literature, its mechanism of action is understood to be
multifaceted.

The cognitive-enhancing effects of Pirisudanol are attributed to several key actions:

o Enhanced Cerebral Blood Flow and Metabolism: The compound is believed to improve blood
circulation within the brain, thereby increasing the supply of oxygen and nutrients to neurons
and enhancing their metabolic activity.[2]

o Neurotransmitter Modulation: Pirisudanol has been shown to modulate the levels of key
neurotransmitters, particularly acetylcholine and dopamine, which are crucial for cognitive
functions like learning and memory.[2]

» Antioxidant and Neuroprotective Effects: The drug exhibits antioxidant properties, helping to
mitigate oxidative stress by scavenging free radicals. This action contributes to its
neuroprotective effects by safeguarding neurons from oxidative damage.[2]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of Pirisudanol
dimaleate are not extensively published. However, a general synthetic route for the parent
compound, Pirisudanol, has been described.

Synthesis of Pirisudanol (General Overview)

The synthesis of Pirisudanol involves a convergent approach:[3]

» Preparation of Pyridoxine Moiety: Pyridoxine hydrochloride is reacted with acetone to form a
cyclic ketal, protecting the hydroxyl groups.

e Preparation of Deanol-Succinate Moiety: Succinic anhydride is esterified with deanol. The
remaining carboxylic acid group is then halogenated, for example, with thionyl chloride, to
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create a reactive acyl chloride.

o Convergent Synthesis: The protected pyridoxine derivative is esterified with the deanol-
succinate acyl chloride.

» Deprotection: The protecting group on the pyridoxine moiety is removed by hydrolysis to
yield the final Pirisudanol product.

A detailed, validated protocol for the synthesis of Pirisudanol dimaleate specifically, including
reaction conditions, purification methods, and analytical characterization, is not readily
available in the reviewed literature.

Analytical Quantification

A validated, specific high-performance liquid chromatography (HPLC) method for the
quantification of Pirisudanol dimaleate in biological matrices or pharmaceutical formulations is
not described in the available literature. However, general HPLC methods for the analysis of
related compounds can be adapted. A reverse-phase HPLC method with UV detection would
be a suitable starting point for method development.

Signaling Pathways and Mechanism of Action

The precise molecular targets and signaling cascades of Pirisudanol dimaleate are not fully
elucidated. Based on its known effects on acetylcholine and dopamine systems, a putative
signaling pathway can be proposed.

Proposed Cholinergic and Dopaminergic Modulation

Pirisudanol is thought to enhance cholinergic and dopaminergic neurotransmission. This could
occur through various mechanisms such as increased neurotransmitter synthesis, enhanced
release, or inhibition of reuptake or degradation. The downstream effects of enhanced
acetylcholine and dopamine signaling in relevant brain regions like the hippocampus and
prefrontal cortex are associated with improved cognitive function.
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Caption: Proposed mechanism of Pirisudanol dimaleate action.

Neuroprotective and Antioxidant Workflow

The neuroprotective effects of Pirisudanol dimaleate are linked to its ability to counteract
oxidative stress. A logical workflow for this aspect of its mechanism is depicted below.
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Caption: Antioxidant and neuroprotective workflow of Pirisudanol.

Conclusion

Pirisudanol dimaleate is a promising nootropic agent with a multifactorial mechanism of action
that includes enhancement of cerebral blood flow, modulation of key neurotransmitter systems,
and neuroprotection via antioxidant effects. While its clinical use has been explored for
cognitive impairment, a significant gap exists in the publicly available, detailed technical data
for this compound. Further research is warranted to fully characterize its physicochemical
properties, delineate its specific molecular targets and signaling pathways, and develop and
publish detailed experimental protocols for its synthesis and analysis to facilitate future
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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